2-semicarbazido-1H-3-benzazepine
Cat. No. B8605980
M. Wt: 216.24 g/mol
InChI Key: BWOJTQQETZTVGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
NC1=NC=Cc2ccccc2C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[BrH:1].[C:25](=[O:26])([OH:27])[O-:28].[CH3:21][C:22](=[O:23])[O-:24].[CH3:31][OH:32].[ClH:14].[K+:20].[NH2:15][NH:16][C:17](=[O:18])[NH2:19].[NH2:2][C:3]1=[N:4][CH:5]=[CH:6][c:7]2[c:8]([cH:10][cH:11][cH:12][cH:13]2)[CH2:9]1.[Na+:29].[OH2:30]>>[NH:2]([C:3]1=[N:4][CH:5]=[CH:6][c:7]2[c:8]([cH:10][cH:11][cH:12][cH:13]2)[CH2:9]1)[NH:16][C:17](=[O:18])[NH2:19]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)[O-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
NNC(N)=O
|
|
Name
|
NC1=NC=Cc2ccccc2C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NC=Cc2ccccc2C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=O)NNC1=NC=Cc2ccccc2C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
